Cas no 1394838-53-9 (1-(2,6-Dichlorophenyl)ethanamine hydrochloride)

• Product Name: 1-(2,6-Dichlorophenyl)ethanamine hydrochloride
• CAS No: 1394838-53-9
• MF: C₈H₁₀Cl₃N
• MW: 226.530699253082
• MDL: MFCD18206316
• CID: 4593810
• PubChem ID: 57415737
• Update Time: 2025-08-05

1-(2,6-Dichlorophenyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dichlorophenyl)ethanamine hydrochloride
• 8895AA
• 1-(2,6-dichlorophenyl)ethanamine hcl
• AK607972
• AB0000389
• Benzenemethanamine, 2,6-dichloro-a-methyl-
• AX8218677
• ST2403069
• 1-(2,6-dichlorophenyl)ethanamine;hydrochloride
• (1R)-1-(2,6-dichlorophenyl)ethanamine;hydrochloride
• 1-(2,6-DICHLORO-PHENYL)-ETHYLAMINE HYDROCHLORIDE
• 1-(2,6-Dichlor
• CS-0196762
• (1S)-1-(2,6-dichlorophenyl)ethanamine,hydrochloride
• 1-(2,6-Dichlorophenyl)ethylamine hydrochloride
• 172699-35-3
• SB44458
• SCHEMBL21670831
• XGA69935
• 1-(2,6-Dichlorophenyl)ethanaminehydrochloride
• 1-(2,6-Dichlorophenyl)ethan-1-amine--hydrogen chloride (1/1)
• AKOS015924719
• DS-17057
• DTXSID40725487
• MFCD18206316
• SB80453
• 1394838-53-9
• Y10926
• SB44613
• 1-(2,6-Dichlorophenyl)ethanamine hydrochloride

• MDL： MFCD18206316
• Inchi： 1S/C8H9Cl2N.ClH/c1-5(11)8-6(9)3-2-4-7(8)10;/h2-5H,11H2,1H3;1H
• InChI Key： QBWKCUFYMDZATP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(C)N)Cl.Cl

Computed Properties

• Exact Mass: 224.987882g/mol
• Monoisotopic Mass: 224.987882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,6-Dichlorophenyl)ethanamine hydrochloride

1-(2,6-Dichlorophenyl)ethanamine Hydrochloride: A Comprehensive Overview

1-(2,6-Dichlorophenyl)ethanamine hydrochloride, with the CAS number 1394838-53-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as ethylamine derivative, has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 1-(2,6-Dichlorophenyl)ethanamine hydrochloride consists of a dichlorophenyl group attached to an ethanamine backbone, with a hydrochloride counterion. This arrangement imparts the compound with distinct chemical properties, including its solubility characteristics and reactivity. The presence of chlorine atoms at the 2 and 6 positions of the phenyl ring contributes to its stability and potential bioavailability, as demonstrated in recent pharmacokinetic studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(2,6-Dichlorophenyl)ethanamine hydrochloride. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to optimize the production process. These methods not only enhance yield but also ensure the purity required for pharmaceutical applications. The compound's synthesis has been further refined through the use of catalytic systems, which minimize side reactions and improve selectivity.

In terms of biological activity, 1-(2,6-Dichlorophenyl)ethanamine hydrochloride has shown promise in modulating key cellular pathways. Studies conducted in vitro have revealed its ability to inhibit certain enzymes associated with inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, preclinical trials have indicated that this compound may possess antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.

The pharmacological profile of 1-(2,6-Dichlorophenyl)ethanamine hydrochloride is another area of active research. Its bioavailability and metabolic pathways are being extensively studied to evaluate its suitability as an oral medication. Recent findings suggest that the compound exhibits moderate absorption rates and undergoes hepatic metabolism via cytochrome P450 enzymes. These insights are critical for determining optimal dosing regimens and minimizing adverse effects.

Beyond its pharmacological applications, 1-(2,6-Dichlorophenyl)ethanamine hydrochloride has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. This dual functionality underscores the versatility of the compound across diverse scientific domains.

In conclusion, 1-(2,6-Dichlorophenyl)ethanamine hydrochloride, CAS number 1394838-53-9, represents a multifaceted compound with promising applications in both therapeutic and materials-based research. As ongoing studies continue to unravel its potential, this compound stands at the forefront of innovative scientific advancements.